Cas no 2034339-92-7 (3-methoxy-1-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1H-pyrazole-4-carboxamide
• CAS No: 2034339-92-7
• MF: C₁₅H₁₇N₅O₂S
• MW: 331.392781019211
• CID: 5335293
• Update Time: 2025-05-20

3-methoxy-1-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1H-pyrazole-4-carboxamide

• Inchi： 1S/C15H17N5O2S/c1-19-9-12(15(18-19)22-2)14(21)16-8-13(11-4-7-23-10-11)20-6-3-5-17-20/h3-7,9-10,13H,8H2,1-2H3,(H,16,21)
• InChI Key： QGRYMMREQDFBGQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C(=NN(C)C=1)OC)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• XLogP3: 1.1
• Topological Polar Surface Area: 102

Additional information on 3-methoxy-1-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1H-pyrazole-4-carboxamide

Introduction to Compound with CAS No. 2034339-92-7 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 2034339-92-7 is a sophisticated molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 3-methoxy-1-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1H-pyrazole-4-carboxamide, provides a detailed insight into its structural framework and potential biological activities. This introduction aims to explore the compound's chemical properties, its significance in pharmaceutical research, and its potential applications in the treatment of various diseases.

The molecular structure of this compound features several key functional groups that contribute to its unique chemical behavior. The presence of a pyrazole core is particularly noteworthy, as pyrazole derivatives are widely recognized for their diverse pharmacological properties. Pyrazole scaffolds have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral activities. In addition, the compound incorporates a thiophene moiety, which is known for its role in enhancing the bioavailability and metabolic stability of drug molecules.

The methoxy group at the 3-position of the pyrazole ring and the methyl group at the 1-position further modulate the electronic properties of the molecule. These substituents can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. The N-terminal amide group and the ethyl chain extending from the pyrazole ring add additional layers of complexity to the molecule's structure, which may contribute to its pharmacological effects.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound with CAS No. 2034339-92-7 has shown promise in preclinical studies as a potential lead compound for drug development. Its unique structural features make it a valuable candidate for further investigation in various therapeutic areas.

One of the most exciting aspects of this compound is its potential application in oncology research. The pyrazole and thiophene moieties have been identified as key structural elements that can interact with enzymes involved in cancer cell proliferation and survival. Preclinical studies have suggested that compounds containing these motifs may inhibit key signaling pathways that are dysregulated in cancer cells. The N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl] side chain further enhances the compound's ability to interact with these targets, making it a promising candidate for further development.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The ability of pyrazole derivatives to modulate inflammatory responses has been well-documented. By targeting key inflammatory mediators, this compound may offer a new approach to treating inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework. These synthetic strategies are essential for producing high-quality material that can be used in subsequent biological evaluations.

In conclusion, the compound with CAS No. 2034339-92-7 represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical research. Further studies are warranted to fully elucidate its pharmacological properties and explore its therapeutic potential.